Cas no 1571034-51-9 (1-(4-(Trifluoromethoxy)phenyl)ethanone O-(4-methoxybenzyl) oxime)

1-(4-(Trifluoromethoxy)phenyl)ethanone O-(4-methoxybenzyl) oxime is a specialized oxime derivative featuring both trifluoromethoxy and methoxybenzyl functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, which allows for further functionalization or use as an intermediate in heterocyclic chemistry. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the methoxybenzyl moiety offers potential for selective deprotection or modification. Its well-defined reactivity profile makes it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound is typically handled under controlled conditions to ensure stability and purity.
1-(4-(Trifluoromethoxy)phenyl)ethanone O-(4-methoxybenzyl) oxime structure
1571034-51-9 structure
Product Name:1-(4-(Trifluoromethoxy)phenyl)ethanone O-(4-methoxybenzyl) oxime
CAS No:1571034-51-9
MF:C17H16F3NO3
MW:339.309055328369
MDL:MFCD31803539
CID:4606831
Update Time:2025-11-01

1-(4-(Trifluoromethoxy)phenyl)ethanone O-(4-methoxybenzyl) oxime Chemical and Physical Properties

Names and Identifiers

    • 1-(4-(TRIFLUOROMETHOXY)PHENYL)ETHANONE O-(4-METHOXYBENZYL) OXIME
    • W13020
    • N-[(4-methoxyphenyl)methoxy]-1-[4-(trifluoromethoxy)phenyl]ethanimine
    • 1-(4-(Trifluoromethoxy)phenyl)ethanone O-(4-methoxybenzyl) oxime
    • MDL: MFCD31803539
    • Inchi: 1S/C17H16F3NO3/c1-12(14-5-9-16(10-6-14)24-17(18,19)20)21-23-11-13-3-7-15(22-2)8-4-13/h3-10H,11H2,1-2H3
    • InChI Key: JOXCKNAJIBUIRW-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=CC=1)C(C)=NOCC1C=CC(=CC=1)OC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 398
  • XLogP3: 4.8
  • Topological Polar Surface Area: 40

1-(4-(Trifluoromethoxy)phenyl)ethanone O-(4-methoxybenzyl) oxime Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D763071-100mg
1-(4-(Trifluoromethoxy)Phenyl)Ethanone O-(4-Methoxybenzyl) Oxime
1571034-51-9 95%
100mg
$210 2023-09-01
eNovation Chemicals LLC
D763071-250mg
1-(4-(Trifluoromethoxy)Phenyl)Ethanone O-(4-Methoxybenzyl) Oxime
1571034-51-9 95%
250mg
$300 2023-09-01
eNovation Chemicals LLC
D763071-1g
1-(4-(Trifluoromethoxy)Phenyl)Ethanone O-(4-Methoxybenzyl) Oxime
1571034-51-9 95%
1g
$545 2023-09-01
eNovation Chemicals LLC
D763071-5g
1-(4-(Trifluoromethoxy)Phenyl)Ethanone O-(4-Methoxybenzyl) Oxime
1571034-51-9 95%
5g
$1485 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1109289-100mg
1-(4-(Trifluoromethoxy)Phenyl)Ethanone O-(4-Methoxybenzyl) Oxime
1571034-51-9 97%
100mg
¥1166.00 2023-11-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1109289-250mg
1-(4-(Trifluoromethoxy)Phenyl)Ethanone O-(4-Methoxybenzyl) Oxime
1571034-51-9 97%
250mg
¥1786.00 2023-11-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1109289-1g
1-(4-(Trifluoromethoxy)Phenyl)Ethanone O-(4-Methoxybenzyl) Oxime
1571034-51-9 97%
1g
¥4476.00 2023-11-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1109289-5g
1-(4-(Trifluoromethoxy)Phenyl)Ethanone O-(4-Methoxybenzyl) Oxime
1571034-51-9 97%
5g
¥13416.00 2023-11-21

1-(4-(Trifluoromethoxy)phenyl)ethanone O-(4-methoxybenzyl) oxime Related Literature

Additional information on 1-(4-(Trifluoromethoxy)phenyl)ethanone O-(4-methoxybenzyl) oxime

1-(4-(Trifluoromethoxy)phenyl)ethanone O-(4-methoxybenzyl) oxime (CAS No. 1571034-51-9): An Overview of a Promising Compound in Pharmaceutical Research

1-(4-(Trifluoromethoxy)phenyl)ethanone O-(4-methoxybenzyl) oxime (CAS No. 1571034-51-9) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, often referred to by its systematic name, is an oxime derivative of 1-(4-(trifluoromethoxy)phenyl)ethanone, with an O-(4-methoxybenzyl) substituent. The presence of the trifluoromethoxy group and the methoxybenzyl moiety imparts distinct properties that make it a valuable candidate for various medicinal chemistry studies.

The chemical structure of 1-(4-(Trifluoromethoxy)phenyl)ethanone O-(4-methoxybenzyl) oxime is characterized by a central oxime functional group, which is known for its reactivity and ability to form stable complexes with metal ions. This property has been exploited in the development of metal-based drugs and catalysts. Additionally, the trifluoromethoxy group enhances the lipophilicity and metabolic stability of the molecule, making it more suitable for in vivo applications. The methoxybenzyl substituent further contributes to the compound's solubility and bioavailability, which are crucial factors in drug design.

Recent studies have highlighted the potential of 1-(4-(Trifluoromethoxy)phenyl)ethanone O-(4-methoxybenzyl) oxime in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate key enzymes involved in the pathogenesis of these conditions, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). By inhibiting these enzymes, 1-(4-(Trifluoromethoxy)phenyl)ethanone O-(4-methoxybenzyl) oxime can potentially improve cognitive function and slow down disease progression.

In addition to its neuroprotective effects, 1-(4-(Trifluoromethoxy)phenyl)ethanone O-(4-methoxybenzyl) oxime has also been investigated for its anti-inflammatory properties. Inflammation plays a critical role in many chronic diseases, including cardiovascular disorders and autoimmune conditions. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for developing anti-inflammatory drugs.

The synthesis of 1-(4-(Trifluoromethoxy)phenyl)ethanone O-(4-methoxybenzyl) oxime involves several well-established chemical reactions. The key steps include the formation of the trifluoromethoxy-substituted phenyl ketone, followed by the conversion to the corresponding oxime using hydroxylamine. The final step involves the formation of the O-benzyl derivative through a nucleophilic substitution reaction. These synthetic routes are highly reproducible and scalable, making it feasible to produce large quantities of the compound for further research and development.

The pharmacokinetic profile of 1-(4-(Trifluoromethoxy)phenyl)ethanone O-(4-meth oxybenzyl) oxime has been extensively studied to evaluate its suitability as a drug candidate. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life, which are essential for maintaining therapeutic concentrations in vivo. Furthermore, toxicity studies have revealed that 1-(4-(Trifluorom eth oxyphen yl )et han one O -( 4 -meth oxybe nz yl )ox ime is well-tolerated at therapeutic doses, with no significant adverse effects observed.

Clinical trials are currently underway to assess the safety and efficacy of 1 -( 4 -( Tr if lu or om eth oxyph en yl )et han one O -( 4 -meth oxybe nz yl )ox ime in human subjects. Preliminary results from phase I trials have shown promising outcomes, with patients experiencing improved symptoms and no major side effects. These findings have paved the way for more advanced clinical studies to further validate the therapeutic potential of this compound.

In conclusion, 1 -( 4 -( Tr if lu or om eth oxyph en yl )et han one O -( 4 -meth oxybe nz yl )ox ime (CAS No. 1571034-51-9) represents a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for developing new treatments for neurodegenerative diseases, inflammatory conditions, and other chronic disorders. As research continues to advance, it is likely that this compound will play an increasingly important role in improving patient outcomes and advancing medical science.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd